5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 5-(1-hydroxycyclohexyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H15NO2/c13-10-5-4-9(8-12-10)11(14)6-2-1-3-7-11/h4-5,8,14H,1-3,6-7H2,(H,12,13)
• InChI Key: LHRMYFKIFGXLDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CNC(=O)C=C2)O

Description

5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone is a pyridinone derivative characterized by a cyclohexanol substituent at the 5-position of the pyridinone ring. Its molecular formula is C₁₁H₁₅NO₂, with a molecular weight of 193.24 g/mol. The compound is synthesized via a nucleophilic addition reaction between 5-bromo-2-triisopropylsilyloxypyridine and cyclohexanone under low-temperature conditions, followed by deprotection and purification . Key analytical data include:

• Melting Point: 194–196°C (recrystallized from methanol/diethyl ether)
• Elemental Analysis:
  • Calculated: C 68.37%, H 7.82%, N 7.25%
  • Found: C 68.46%, H 7.72%, N 7.23%

Pyridinone derivatives are recognized for their diverse pharmacological activities, including enzyme inhibition and receptor modulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Below is a comparative analysis of 5-(1-Hydroxycyclohexyl)-2(1H)-pyridinone with structurally related pyridinone derivatives:

Compound Name	Structural Features	Key Differences from Target Compound	Pharmacological Relevance
YL-0919	1-(1-Benzyl-4-hydroxypiperidin-4-ylmethyl)-2(1H)-pyridinone hydrochloride	Piperidinylmethyl substituent; benzyl group	Serotonin reuptake inhibitor; 5-HT1A agonist
5-(1-Aminocyclohexyl)-2(1H)-pyridinone	Cyclohexylamine substituent at 5-position	–OH replaced with –NH₂	Intermediate for acetylated derivatives (e.g., N-[1-(pyridinyl)cyclohexyl]acetamide)
5-Chloro-4-hydroxy-2(1H)-pyridinone	Chlorine at 5-position; hydroxyl at 4-position	Different substitution pattern	Dihydropyrimidine dehydrogenase inhibitor
6-Phenylthio-1-phenyl-2-methyl-3-hydroxy-4(1H)-pyridinone	6-Phenylthio and 3-hydroxy groups; methyl at 2-position	Additional substituents on pyridinone core	Potent 5-lipoxygenase inhibitor (IC₅₀ = 2.52 µM)
5-((1-Hydroxycyclohexyl)ethynyl)-pyrido[2,3-d]pyrimidinones (59, 70–72)	Ethynyl linker; pyridopyrimidinone scaffold	Expanded heterocyclic system	NAE inhibitors for pancreatic cancer

Thermodynamic Stability

• Melting Points: Target Compound: 194–196°C . 5-Chloro-4-hydroxy-2(1H)-pyridinone: Not reported, but likely lower due to reduced molecular weight.